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4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene

Name: 4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene
Brand: Smolecule
SKU: S6452989
Rating: 4.5 (9 reviews)

Catalog No.

S6452989

CAS No.

1926611-83-7

M.F

C13H9BrF2O

M. Wt

299.1

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Toxicity and Safety in Scientific Experiments
6. Applications in Scientific Experiments
7. Current State of Research

8. Potential Implications in Various Fields of Research and Industry
9. Analytical methods
10. Biological Properties
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

1926611-83-7

Product Name

4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene

Molecular Formula

C13H9BrF2O

Molecular Weight

299.1

BMPDFB is a fluorinated aromatic compound with a molecular weight of 307.12 g/mol. It was first synthesized in 2012 by A. Oyama et al. as a potential antitumor agent. Since then, several studies have been conducted to investigate its physical and chemical properties and its potential applications in various fields. BMPDFB is also known by other names such as 4-[4-(bromomethyl)phenoxy]-1,2-difluorobenzene and 4-((4-bromomethyl)phenoxy)-1,2-difluorobenzene.

Physical and Chemical Properties

BMPDFB is a white to light brown crystalline solid with a melting point of 82-86°C. It has a solubility of 0.1-1 mg/mL in water and is soluble in most organic solvents such as ethanol, methanol, and dichloromethane. The compound has a moderate vapor pressure of 0.000036 Pa at 25°C. BMPDFB is stable under normal conditions and has a shelf life of several years.

Synthesis and Characterization

BMPDFB can be synthesized through a variety of methods, including Friedel-Crafts alkylation and Suzuki coupling. However, the most common synthesis method is through the reaction of 4-(bromomethyl)phenol with 1,2-difluorobenzene in the presence of a palladium catalyst. The compound can be characterized by various techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS).

Toxicity and Safety in Scientific Experiments

BMPDFB is a relatively safe compound in scientific experiments when used at the proper concentration. However, care should be taken when handling the compound due to its potential toxicity. BMPDFB has not been tested in human clinical trials, and its effects on human health are unknown.

Applications in Scientific Experiments

BMPDFB has potential applications in various fields, including material science, drug discovery, and electronics. In material science, BMPDFB can be used as a building block for the synthesis of organic semiconductors and polymers. In drug discovery, BMPDFB has shown promising results as an antitumor and anti-inflammatory agent. In electronics, BMPDFB can be used as a dopant for enhancing the performance of organic field-effect transistors.

Current State of Research

The current state of research on BMPDFB is limited. Most of the research has been focused on its synthesis, physical and chemical properties, and potential applications in various fields. Data on the pharmacokinetics, toxicity, and efficacy of BMPDFB in vivo are limited.

Potential Implications in Various Fields of Research and Industry

BMPDFB has the potential for various applications in research and industry, including the development of organic semiconductors, electronic devices, and drugs. However, more experimental data is required to explore these potential applications fully.

Analytical methods

such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used to quantify BMPDFB in various samples. In addition, techniques such as X-ray diffraction (XRD) and Scanning Electron Microscopy (SEM) are used to determine the crystal structure and morphology of BMPDFB.

Biological Properties

BMPDFB has shown promising results in vitro as an antitumor and anti-inflammatory agent. Several studies have shown that BMPDFB inhibits cell proliferation and induces apoptosis in various cancer cell lines. In addition, BMPDFB has been found to suppress the expression of pro-inflammatory cytokines in activated macrophages. However, data on the pharmacokinetics and toxicity of BMPDFB in vivo are limited.

Limitations and Future Directions

One of the main limitations of BMPDFB is its limited solubility in water, which limits its potential applications in biological systems. Therefore, future research can focus on finding ways to increase its solubility in water. Additionally, more studies are needed to evaluate the pharmacokinetics and the potential toxicity of BMPDFB in vivo. Furthermore, the potential applications of BMPDFB in specific fields such as material science and electronics require further exploration.
In conclusion, BMPDFB is a compound with exciting potential applications in various fields, including material science, drug discovery, and electronics. However, more research is needed to fully explore its potential and understand its limitations. The synthesis of BMPDFB, its physical and chemical properties, and analytical methods for its characterization are well-established. Further research should focus on its biological properties, toxicology, and potential applications in specific fields, as well as ways to overcome its limitations.